Cas no 4704-99-8 (a,a,a-Tris(hydroxymethyl)toluene)

• Product Name: a,a,a-Tris(hydroxymethyl)toluene
• CAS No: 4704-99-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD18642376
• CID: 324114
• PubChem ID: 13058040
• Update Time: 2025-06-29

a,a,a-Tris(hydroxymethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-2-phenylpropane-1,3-diol
• α,α,α-Tris(hydroxymethyl)toluene
• 1,3-Propanediol, 2-(hydroxymethyl)-2-phenyl-
• alpha,alpha,alpha-Tris(hydroxymethyl)toluene
• beta,beta-Bis(hydroxymethyl)-benzeneethanol
• SCHEMBL2672155
• DTXSID50516666
• AMY32072
• FT-0675667
• 2-(Hydroxymethyl)-2-phenyl-1,3-propanediol
• MFCD18642376
• CS-0332116
• AKOS006373282
• A872214
• AC6187
• OSM-S-665
• SY026804
• 4704-99-8
• DB-346263
• a,a,a-Tris(hydroxymethyl)toluene

• MDL： MFCD18642376
• Inchi： 1S/C10H14O3/c11-6-10(7-12,8-13)9-4-2-1-3-5-9/h1-5,11-13H,6-8H2
• InChI Key： IUOHRYWQNVCEHR-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.225
• Melting Point: 81-82 ºC
• PSA: 60.69000
• LogP: -0.09870

Additional information on a,a,a-Tris(hydroxymethyl)toluene

Introduction to a,a,a-Tris(hydroxymethyl)toluene (CAS No: 4704-99-8)

a,a,a-Tris(hydroxymethyl)toluene, also known asTHMT (CAS No: 4704-99-8), is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its unique chemical structure, which consists of a toluene derivative with three hydroxymethyl groups attached to the aromatic ring. The hydroxymethyl groups provide the molecule with hydrophilic properties, making it suitable for use in aqueous environments.

The molecular formula ofa,a,a-Tris(hydroxymethyl)toluene is C₁₁H₁₆O₃, and its molecular weight is approximately 196.25 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 130°C. Its solubility in water is moderate, and it can be dissolved in common organic solvents such as ethanol and acetone.

a,a,a-Tris(hydroxymethyl)toluene has gained significant attention in recent years due to its potential applications in the pharmaceutical, cosmetic, and industrial sectors. Researchers have explored its ability to act as a chelating agent, which makes it useful in metal ion coordination and removal processes. Additionally, the compound has been studied for its role in drug delivery systems, where its hydrophilic nature enhances the solubility and bioavailability of hydrophobic drugs.

In the cosmetic industry,a,a,a-Tris(hydroxymethyl)toluene is employed as a humectant, helping to retain moisture in skincare products. Its ability to form hydrogen bonds with water molecules contributes to its effectiveness in this application. Furthermore, the compound has been investigated for its antioxidant properties, which could be beneficial in preventing oxidative stress and extending the shelf life of cosmetic formulations.

Recent studies have also highlighted the potential ofa,a,a-Tris(hydroxymethyl)toluene in the field of materials science. Researchers have explored its use as a building block for synthesizing advanced materials such as polymers and nanoparticles. Its unique structure allows for easy functionalization, enabling the creation of materials with tailored properties for specific applications.

The synthesis ofa,a,a-Tris(hydroxymethyl)toluene typically involves multi-step processes that include nucleophilic substitution and oxidation reactions. One common method involves the reaction of toluene with formaldehyde under specific conditions to introduce the hydroxymethyl groups onto the aromatic ring. The optimization of these reactions has been a focus of recent research efforts to improve yield and reduce production costs.

In terms of safety,a,a,a-Tris(hydroxymethyl)toluene is generally considered non-toxic when used appropriately. However, like any chemical compound, it should be handled with care to avoid prolonged exposure or ingestion. Proper storage and handling procedures are essential to ensure workplace safety and environmental protection.

The environmental impact ofa,a,a-Tris(hydroxymethyl)toluene has also been a topic of interest among researchers. Studies have shown that the compound can undergo biodegradation under certain conditions, making it a more eco-friendly alternative to some traditional chemicals used in industrial processes.

In conclusion,a,a,a-Tris(hydroxymethyl)toluene (CAS No: 4704-99-8) is a valuable compound with diverse applications across multiple industries. Its unique chemical properties and versatility make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in both scientific advancements and industrial innovations.